1-(2-pyridinyl)-4-(2,3,4-trimethoxybenzoyl)piperazine

• IUPAC Name: (4-pyridin-2-ylpiperazin-1-yl)-(2,3,4-trimethoxyphenyl)methanone
• InChI: InChI=1S/C19H23N3O4/c1-24-15-8-7-14(17(25-2)18(15)26-3)19(23)22-12-10-21(11-13-22)16-6-4-5-9-20-16/h4-9H,10-13H2,1-3H3
• InChI Key: NRCPWVRBTNBFHR-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=C(C=C1)C(=O)N2CCN(CC2)C3=CC=CC=N3)OC)OC
• Molecular Formula: C19H23N3O4
• Molecular Weight: 357.4 g/mol

Description

1-(2-pyridinyl)-4-(2,3,4-trimethoxybenzoyl)piperazine, commonly known as TFMPP, is a synthetic compound that belongs to the class of piperazine derivatives. TFMPP has been extensively studied for its potential use in scientific research due to its unique pharmacological properties.

Mechanism of Action

TFMPP acts as a partial agonist at the 5-HT1B and 5-HT2C receptors, which are both G protein-coupled receptors. Activation of these receptors leads to the inhibition of adenylyl cyclase and the subsequent decrease in the production of cyclic AMP. TFMPP also has affinity for other receptors, including the dopamine D2 receptor and the sigma-1 receptor.
Biochemical and Physiological Effects:
TFMPP has been shown to have a variety of biochemical and physiological effects, including the modulation of neurotransmitter release, the regulation of circadian rhythms, and the induction of hypothermia. TFMPP has also been shown to have anxiogenic and hallucinogenic effects in animal models.

Advantages and Limitations for Lab Experiments

TFMPP has several advantages for use in lab experiments. It is relatively easy to synthesize and purify, and its pharmacological properties make it a valuable tool for studying the role of serotonin receptors in various physiological and pathological conditions. However, TFMPP also has several limitations. Its effects can be variable and dose-dependent, and there is a lack of consensus on its precise mechanism of action. Additionally, TFMPP has been shown to have potential neurotoxic effects in some animal models.

Future Directions

There are several potential future directions for research on TFMPP. One area of interest is the development of more specific and selective agonists for the 5-HT1B and 5-HT2C receptors. Additionally, further research is needed to fully elucidate the precise mechanism of action of TFMPP and its effects on various physiological and pathological conditions. Finally, there is a need for more comprehensive studies on the potential neurotoxic effects of TFMPP and other piperazine derivatives.
Conclusion:
In conclusion, TFMPP is a synthetic compound that has been extensively studied for its potential use in scientific research. It has unique pharmacological properties that make it a valuable tool for studying the role of serotonin receptors in various physiological and pathological conditions. While TFMPP has several advantages for use in lab experiments, it also has several limitations and potential neurotoxic effects. Further research is needed to fully elucidate the precise mechanism of action of TFMPP and its effects on various physiological and pathological conditions.

Scientific Research Applications

TFMPP has been used extensively in scientific research due to its unique pharmacological properties. It has been shown to act as a serotonin receptor agonist, specifically targeting the 5-HT1B and 5-HT2C receptors. This makes TFMPP a valuable tool for studying the role of these receptors in various physiological and pathological conditions.